Cas no 7251-92-5 (6-chloro-n-methyl-1h-pyrazolo[3,4-d]pyrimidin-4-amine)
7251-92-5 structure
Product Name:6-chloro-n-methyl-1h-pyrazolo[3,4-d]pyrimidin-4-amine
CAS No:7251-92-5
MF:C6H6ClN5
MW:183.598338603973
CID:977278
PubChem ID:222234
Update Time:2025-04-19
6-chloro-n-methyl-1h-pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 6-chloro-n-methyl-1h-pyrazolo[3,4-d]pyrimidin-4-amine
- (6-Chlor-1(2)H-pyrazolo[3,4-d]pyrimidin-4-yl)-methyl-amin
- (6-chloro-1(2)H-pyrazolo[3,4-d]pyrimidin-4-yl)-methyl-amine
- 2-chloro-6-(methylamino)purine
- AC1L5BI5
- AC1Q3PWT
- AR-1H1502
- NSC7844
- AKOS017532264
- 7251-92-5
- DTXSID40278509
- SCHEMBL130504
- NSC-7844
-
- Inchi: 1S/C6H6ClN5/c1-8-4-3-2-9-12-5(3)11-6(7)10-4/h2H,1H3,(H2,8,9,10,11,12)
- InChI Key: LZIYWBWHOKLDQJ-UHFFFAOYSA-N
- SMILES: ClC1=NC(=C2C=NNC2=N1)NC
Computed Properties
- Exact Mass: 183.03138
- Monoisotopic Mass: 183.031
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 66.5Ų
Experimental Properties
- Density: 1.625
- Boiling Point: 369.8°C at 760 mmHg
- Flash Point: 177.4°C
- Refractive Index: 1.778
- PSA: 69.62
- LogP: 1.12100
6-chloro-n-methyl-1h-pyrazolo[3,4-d]pyrimidin-4-amine Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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